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Compound of Interest

Compound Name: Nitroterephthalic acid

Cat. No.: B051535

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety
considerations for handling Nitroterephthalic acid. The information is compiled from Safety
Data Sheets (SDS) and general toxicological literature to ensure a high standard of safety in
the laboratory. Due to a lack of specific toxicological studies on Nitroterephthalic acid, this
guide also includes information on structurally related compounds and general methodologies
for assessing the toxicity of nitroaromatic compounds.

Chemical and Physical Properties

Nitroterephthalic acid is a white to off-white crystalline powder. A summary of its key physical
and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Nitroterephthalic Acid
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Property Value Reference
Chemical Formula CsHsNOs [1]
Molecular Weight 211.13 g/mol [1]
Appearance White to off-white powder [1]
Melting Point 270-272 °C [1]
Solubility Very soluble in water [1]
pKa 1.77 [1]
CAS Number 610-29-7 [1]

Hazard Identification and Classification

Nitroterephthalic acid is classified as an irritant. The primary hazards are associated with eye,
skin, and respiratory tract irritation.[2] Ingestion may cause gastrointestinal irritation.[1]

Table 2: GHS Hazard Classification for Nitroterephthalic Acid

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Source: GHS information aggregated from multiple sources.

Toxicological Profile

Specific toxicological data for Nitroterephthalic acid, such as LD50 or LC50 values, are not
readily available.[3] The toxicological properties have not been fully investigated.[4] However,
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due to its classification as an irritant, direct contact should be avoided. Chronic effects may be
delayed.[3]

For context, studies on the parent compound, terephthalic acid, have shown it to have low
acute toxicity and to be non-mutagenic in Ames, chromosome aberration, and micronucleus
tests.[3][5][6] The addition of a nitro group can significantly alter the toxicological profile of a
compound. Nitroaromatic compounds are known to be a class of chemicals with a broad
spectrum of mutagenic, genotoxic, and carcinogenic properties, often dependent on the
metabolic activation of the nitro group.[7][8][9]

Experimental Protocols for Toxicity Assessment

While specific experimental data for Nitroterephthalic acid is unavailable, the following are
detailed methodologies for key in vitro assays that would be used to assess its potential
toxicity.

Bacterial Reverse Mutation Assay (Ames Test)
This test is used to evaluate the potential of a substance to induce gene mutations.
Methodology:

e Strains: Several strains of Salmonella typhimurium (e.g., TA98, TA100, TA102, TA1535,
TA1537) and Escherichia coli (e.g., WP2 uvrA) are used, which are auxotrophic for histidine
or tryptophan, respectively.[3][10]

o Metabolic Activation: The test is performed with and without a mammalian metabolic
activation system (S9 mix), typically derived from rat liver, to mimic mammalian metabolism.

[3]
e Procedure (Plate Incorporation Method):[11][12]

o A mixture of the bacterial tester strain, the test compound at various concentrations, and (if
required) the S9 mix is added to molten top agar.

o This mixture is poured onto a minimal glucose agar plate.

o The plates are incubated at 37°C for 48-72 hours.[13]
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o Data Analysis: The number of revertant colonies (colonies that have regained the ability to
synthesize the essential amino acid) is counted. A substance is considered mutagenic if it
causes a dose-dependent increase in the number of revertant colonies compared to the
negative control.[10]

In Vitro Mammalian Cell Micronucleus Assay

This assay detects chromosomal damage (clastogenicity) or effects on the mitotic apparatus
(aneugenicity).

Methodology:

e Cell Lines: Commonly used cell lines include Chinese Hamster Ovary (CHO), V79, or human
peripheral blood lymphocytes.[3]

o Treatment: Cells are exposed to at least three concentrations of the test compound, with and
without S9 metabolic activation.

o Cytokinesis Block: Cytochalasin B is added to the cell cultures to block cytokinesis, resulting
in binucleated cells that have completed one nuclear division.[14][15]

o Harvesting and Staining: After an appropriate incubation period, cells are harvested, fixed,
and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

e Scoring: Micronuclei are scored in a predetermined number of binucleated cells (e.g., 1000-
2000) per concentration.[15]

o Data Analysis: A significant, dose-dependent increase in the frequency of micronucleated
cells indicates a genotoxic effect.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures the release of the cytosolic enzyme LDH from cells with damaged
membranes, indicating cytotoxicity.

Methodology:[16][17][18]
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o Cell Seeding: Plate cells in a 96-well plate at a suitable density and allow them to adhere
overnight.

» Treatment: Expose cells to various concentrations of the test compound. Include untreated
cells as a negative control and cells treated with a lysis buffer as a positive control (maximum
LDH release).[18]

 Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours).

e LDH Measurement:

o

Transfer a portion of the cell culture supernatant to a new 96-well plate.

[¢]

Add the LDH assay reaction mixture, which contains lactate, NAD+, and a tetrazolium salt.

[e]

Incubate at room temperature, protected from light, for approximately 30 minutes.

[e]

Add a stop solution.

o Data Analysis: Measure the absorbance at a specific wavelength (e.g., 490 nm). The amount
of color produced is proportional to the amount of LDH released and, therefore, the level of
cytotoxicity.

Health and Safety Recommendations
Personal Protective Equipment (PPE)

A summary of recommended PPE is provided in Table 3.

Table 3: Recommended Personal Protective Equipment
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Body Part Recommended Protection Specifications/Standards
Safety glasses with side- )
) Conforming to OSHA 29 CFR
shields or goggles. A face
Eyes/Face ) ] 1910.133 or European
shield should be worn if there
) ] ] Standard EN166.[1]
is a risk of splashing.
Chemical-resistant gloves Inspect gloves for any signs of
Skin (e.g., nitrile rubber). A long- degradation or puncture before

sleeved laboratory coat.

use.

Respiratory

Use in a well-ventilated area. A
NIOSH/MSHA approved
respirator is recommended if
dust is generated or ventilation

is inadequate.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[1]

Body

Long-sleeved clothing or lab

coat to prevent skin exposure.

[1]

Handling and Storage

e Handling: Wash hands thoroughly after handling.[1] Avoid creating dust.[1] Use in a well-

ventilated area, preferably in a chemical fume hood.[17] Avoid contact with eyes, skin, and

clothing.[1] Do not eat, drink, or smoke in the laboratory area.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1] Keep

away from incompatible materials such as strong oxidizing agents and strong bases.[1]

Emergency Procedures

First Aid Measures

Table 4: First Aid Measures for Nitroterephthalic Acid Exposure
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[3]

Remove contaminated clothing and shoes.
) Flush skin with plenty of soap and water for at
Skin Contact ) ) o
least 15 minutes. Seek medical attention if

irritation persists.[3]

Move the individual to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[3]

Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth and give
Ingestion . .
2-4 cupfuls of milk or water. Seek medical

attention.[3]

Accidental Release Measures

o Small Spills: Carefully sweep up the material, avoiding dust generation, and place it into a
suitable, labeled container for disposal.[1]

o Large Spills: Evacuate the area. Wear appropriate PPE. Contain the spill and prevent it from
entering drains. Collect the material and place it in a designated container for hazardous
waste disposal.[19]

Firefighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[1]

e Hazards: During a fire, irritating and highly toxic gases, including nitrogen oxides and carbon
monoxide, may be generated.[1]

o Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1]
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Visualizations

The following diagrams illustrate key safety workflows for handling Nitroterephthalic acid.

Preparation

Don Appropriate PPE

Ensure Fume Hood is Operational

Gather Materials and Equipment

Handling

Weigh Solid in Fume Hood

Avoid Dust Generation

Transfer to Reaction Vessel

Post-Handling
y

Decontaminate Work Area

l

Dispose of Waste Properly

l

Remove and Store PPE

l

Wash Hands Thoroughly
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Click to download full resolution via product page

Standard Operating Procedure for Handling Nitroterephthalic Acid.
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'
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'
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'

Collect Spilled Material

'
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'

Dispose of Contaminated Waste

Report Incident

Click to download full resolution via product page

Workflow for Responding to a Spill of Nitroterephthalic Acid.
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Conclusion

Nitroterephthalic acid should be handled with care, adhering to the safety precautions
outlined in this guide. While specific toxicological data is limited, its classification as an irritant
and the general concerns associated with nitroaromatic compounds warrant the use of
appropriate personal protective equipment and engineering controls to minimize exposure.
Further research is needed to fully characterize the toxicological profile of this compound. In
the absence of such data, a cautious approach is paramount for ensuring the health and safety
of laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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